Cas no 790270-75-6 (1-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]azepan-2-one)

• Product Name: 1-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]azepan-2-one
• CAS No: 790270-75-6
• MF: C₁₁H₁₈N₄OS
• MW: 254.351820468903
• CID: 3107214
• PubChem ID: 2512402
• Update Time: 2025-06-09

1-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]azepan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[(4-ethyl-5-mercapto-4H-1,2,4-triazol-3-yl)methyl]azepan-2-one
• 1-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]azepan-2-one
• 1-[(4-ethyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methyl]azepan-2-one
• CS-0222001
• 790270-75-6
• AKOS005198843
• Z56347164
• EN300-10103
• HMS1719D05

• Inchi： 1S/C11H18N4OS/c1-2-15-9(12-13-11(15)17)8-14-7-5-3-4-6-10(14)16/h2-8H2,1H3,(H,13,17)
• InChI Key： YQEYBUZYQZMNPH-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CN2C(CCCCC2)=O)N1CC

Computed Properties

• Exact Mass: 254.12013238Da
• Monoisotopic Mass: 254.12013238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams

Additional information on 1-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]azepan-2-one

Professional Introduction to Compound with CAS No. 790270-75-6 and Product Name: 1-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]azepan-2-one

The compound with the CAS number 790270-75-6 and the product name 1-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]azepan-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities. The molecular structure incorporates a 4H-1,2,4-triazole moiety, which is known for its versatility in drug design, alongside an azepanone scaffold that contributes to favorable pharmacokinetic properties. The presence of a 5-sulfanyl group further enhances its chemical reactivity and interaction with biological targets.

Recent research in medicinal chemistry has highlighted the importance of triazole derivatives in developing novel therapeutic agents. The 4H-1,2,4-triazole ring is particularly notable for its ability to modulate various biological pathways, including enzyme inhibition and receptor binding. In particular, studies have demonstrated that triazole-containing compounds can exhibit potent activity against a range of pathogens and inflammatory conditions. The incorporation of an ethyl group at the 4-position of the triazole ring in this compound may influence its metabolic stability and bioavailability, making it a promising candidate for further investigation.

The azepanone moiety in the compound's structure is another critical feature that contributes to its pharmacological profile. Azepanone derivatives are known for their ability to interact with lipid rafts and membrane-bound receptors, which is essential for drugs targeting neurological and cardiovascular diseases. The methyl azepanone component may enhance the compound's solubility and permeability across biological membranes, improving its overall efficacy. Additionally, the 5-sulfanyl group adds a polar moiety that can facilitate hydrogen bonding interactions with biological targets, potentially increasing binding affinity.

Current advancements in computational chemistry have enabled more precise predictions of a compound's biological activity based on its molecular structure. The combination of the triazole, azepanone, and 5-sulfanyl groups in this compound suggests potential applications in treating conditions such as inflammation, pain management, and neurodegenerative disorders. Computational modeling has shown that this compound may exhibit inhibitory effects on certain enzymes implicated in these conditions. Furthermore, virtual screening techniques have identified this molecule as a candidate for further experimental validation due to its unique structural features.

In vitro studies have begun to explore the pharmacological properties of this compound. Initial assays indicate that it may possess significant anti-inflammatory potential by modulating cytokine production pathways. The interaction between the triazole ring and inflammatory mediators appears to be a key mechanism underlying its effects. Additionally, preliminary data suggest that the compound may interact with receptors involved in pain perception, making it a candidate for developing novel analgesics. These findings align with broader trends in drug discovery where multitarget engagement is increasingly recognized as a strategy for achieving better therapeutic outcomes.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Key synthetic steps include the formation of the triazole ring, functionalization at the 3-position of the triazole with an alkyl group, and subsequent coupling with the azepanone moiety. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These synthetic approaches are critical for producing compounds suitable for preclinical testing and eventual clinical development.

Regulatory considerations play a crucial role in advancing compounds like this from laboratory research to market-ready products. Compliance with Good Manufacturing Practices (GMP) ensures that the compound can be reliably produced at scale while maintaining its quality and safety profile. Preclinical studies are essential for gathering data on toxicity, pharmacokinetics, and pharmacodynamics before human trials can begin. These studies will provide valuable insights into how this compound behaves within living systems and whether it meets the criteria for further development.

The potential applications of this compound extend beyond traditional pharmaceutical uses into areas such as nutraceuticals and functional foods. By targeting key biological pathways associated with health maintenance, it may offer benefits beyond conventional drug therapy. For instance, modulation of inflammatory responses could contribute to reducing chronic inflammation-related diseases such as arthritis or cardiovascular conditions. Furthermore, its ability to interact with neurological targets suggests potential applications in cognitive enhancement or neuroprotection.

Future research directions include exploring derivative compounds generated by modifying specific functional groups within this molecule's structure. By systematically altering parts of the molecule while maintaining core structural elements like the triazole ring or azepanone scaffold, researchers can optimize biological activity while minimizing side effects. Techniques such as structure-activity relationship (SAR) studies will be instrumental in guiding these efforts toward developing more effective therapeutic agents based on this scaffold.

The integration of artificial intelligence (AI) tools into drug discovery processes has accelerated progress significantly over recent years by enabling rapid analysis of vast datasets containing molecular structures and biological activities. AI-driven platforms can predict how modifications to this compound might affect its properties before experimental testing begins—a process known as de novo design or reverse pharmacology respectively depending on whether one starts from scratch or modifies an existing molecule like ours here today